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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of narasin sodium against various

Eimeria species, common protozoan parasites that cause coccidiosis in poultry. The

information is compiled from multiple studies and includes comparisons with other anticoccidial

agents, supported by experimental data.

Narasin, a polyether monocarboxylic acid ionophore produced by the fermentation of

Streptomyces aureofaciens, is a widely used anticoccidial agent in the poultry industry.[1][2] Its

primary mode of action involves the formation of lipid-soluble complexes with monovalent

cations like potassium (K+) and sodium (Na+), disrupting the ion gradients across the

parasite's cell membrane. This leads to critical effects on the cellular function and metabolism

of coccidia.[1][3] Narasin is effective against sporozoites and both early and late asexual

stages of several Eimeria species.[1]

Efficacy of Narasin Against Different Eimeria
Species
Narasin has demonstrated broad-spectrum activity against the most pathogenic Eimeria

species in broiler chickens. Studies have confirmed its effectiveness against Eimeria

acervulina, E. brunetti, E. maxima, E. mivati, E. necatrix, and E. tenella. The optimal dosage for

maximum improvement in weight gain and feed conversion ratio is generally found to be

around 80 ppm.
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Key Findings from Experimental Studies:

Dosage Response: Increasing concentrations of narasin generally lead to a significant

reduction in the severity of cecal and intestinal lesions. Significant improvements in weight

gain and feed efficiency are also observed with increasing narasin concentrations. However,

concentrations of 100 ppm or higher may lead to a decrease in weight gain improvement.

Against E. tenella: In infections with Eimeria tenella alone, a narasin concentration of 60 ppm

has been found to be effective for achieving maximum weight gain. When combined with

intestinal Eimeria species, 80 ppm of narasin resulted in significantly greater weight gains.

Comparative Efficacy: In comparative studies, narasin at 80 or 100 ppm was generally more

effective in controlling individual or mixed species infections of coccidia than 99 ppm of

monensin. The efficacy of narasin has been shown to parallel that of monensin, where

strains refractory to monensin were also refractory to narasin. In contrast, lasalocid was able

to control some strains not well-controlled by narasin or monensin.

Combinations: Narasin can be used in combination with other anticoccidial drugs to enhance

its efficacy. For instance, a combination of narasin and nicarbazin has shown synergistic

activity. The combination of narasin with roxarsone has also demonstrated an additive

response in controlling E. tenella infections.

Quantitative Data Summary
The following tables summarize the quantitative data from various studies on the efficacy of

narasin, alone and in comparison with other anticoccidials.

Table 1: Efficacy of Different Narasin Concentrations on Broiler Performance
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Eimeria
Species

Narasin
Conc.
(ppm)

Weight
Gain
Improveme
nt

Feed
Conversion
Improveme
nt

Lesion
Score
Reduction

Reference

Mixed

Infection
60 Significant Significant Significant

Mixed

Infection
80 Maximum Maximum Significant

Mixed

Infection
100 Significant Significant

Higher than

80ppm

E. tenella 60 Maximum - Significant

E. tenella +

Intestinal

Spp.

80

Significantly

greater than

60ppm

- Significant

Table 2: Comparative Efficacy of Narasin and Other Ionophores
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Anticoccidial Dosage (ppm)
Efficacy vs.
Eimeria spp.

Host Tolerance Reference

Narasin 100
Parallel to

monensin

Better than

monensin

Monensin 121
Refractory

strains exist

Less tolerated

than narasin and

lasalocid

Lasalocid 75

Controlled some

narasin/monensi

n-refractory

strains

Better than

monensin

Salinomycin 70

Effective, but

narasin showed

superior

performance

parameters

-

Experimental Protocols
The evaluation of anticoccidial drugs like narasin typically follows standardized experimental

protocols. These studies are often conducted as battery cage trials or floor pen trials that

simulate commercial broiler production conditions.

A. General Experimental Workflow for Efficacy Testing:

Animal Model: Day-old broiler chicks are typically used. They are housed in a controlled

environment, either in battery cages or floor pens with fresh litter.

Acclimation: Birds are allowed a period of acclimation with access to feed and water ad

libitum.

Treatment Groups: Chicks are randomly allocated to different treatment groups, including:

Uninfected, unmedicated control.
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Infected, unmedicated control.

Infected, medicated with different concentrations of narasin.

Infected, medicated with other anticoccidial drugs for comparison.

Infection: At a specified age (e.g., 2-3 weeks), birds in the infected groups are orally

inoculated with a known number of sporulated oocysts of one or more Eimeria species.

Medication: Medicated feed is provided to the respective treatment groups for a specified

period, often starting a day or two before infection and continuing for the duration of the

experiment.

Data Collection: Several parameters are measured to assess efficacy:

Performance: Body weight gain and feed conversion ratio are recorded at regular

intervals.

Mortality: Coccidiosis-induced mortality is recorded.

Lesion Scoring: At the end of the trial, a subset of birds from each group is euthanized,

and their intestines are examined for coccidial lesions. Lesions are scored on a scale

(e.g., 0-4) based on severity.

Oocyst Counts: Fecal samples may be collected to determine the number of oocysts shed

per gram of feces.

Statistical Analysis: The collected data is statistically analyzed to determine the significance

of the differences between treatment groups.
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Ionophores (e.g., Narasin) Chemicals (e.g., Nicarbazin)

Primary Target Stage

Narasin

Parasite Cell Membrane

Accumulates in

Sporozoites/
Merozoites

Forms Cation Complexes
(Na+, K+)

Disrupts Ion Gradient & Osmotic Balance

Parasite Swelling & Death

Nicarbazin

Parasite Metabolic PathwaysSchizonts

Inhibits Specific Enzymes/
Developmental Stages

Inhibition of Parasite Replication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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